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Compound of Interest

Compound Name: N-Hexyl-D-gluconamide

Cat. No.: B098637 Get Quote

Introduction

N-Hexyl-D-gluconamide is a carbohydrate-based amphiphile capable of self-assembling into

hydrogels in aqueous solutions.[1] These hydrogels are of significant interest for biomedical

applications, such as tissue engineering and controlled drug release, due to their

biocompatibility and tunable properties.[1][2] The formation of the hydrogel network is driven by

non-covalent interactions, including hydrogen bonding and hydrophobic forces, which lead to

the self-assembly of N-Hexyl-D-gluconamide molecules into a three-dimensional fibrous

network that entraps water.[1] This document provides a detailed guide for researchers,

scientists, and drug development professionals on the preparation and characterization of N-
Hexyl-D-gluconamide-based hydrogels.

Data Presentation
The properties of N-alkyl-D-gluconamide hydrogels can be influenced by factors such as the

concentration of the gelator and the length of the alkyl chain. The following table summarizes

key quantitative data for related N-alkyl-D-gluconamide hydrogels.
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Parameter Value Compound Reference

Minimum Gelation

Concentration
1 wt%

N-hexyl-D-

galactonamide
[1]

Minimum Gelation

Concentration
~1 wt%

N-octyl-D-

gluconamide
[1]

Gel-Sol Transition

Temperature
48 °C

Dipeptide-based

hydrogel
[1]

Fiber Diameter ~3.8 nm

N-octyl-D-

gluconamide

quadruple helices

[1]

Experimental Protocols
Protocol 1: Synthesis of N-Hexyl-D-gluconamide
This protocol details the synthesis of N-Hexyl-D-gluconamide via the aminolysis of D-glucono-

1,5-lactone.[1]

Materials:

D-glucono-1,5-lactone

Hexylamine

Anhydrous ethanol

Magnetic stirrer and stir bar

Round-bottom flask

Reflux condenser

Heating mantle

Rotary evaporator
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Crystallization dish

Vacuum filtration apparatus (Büchner funnel, filter paper, filter flask)

Diethyl ether (for washing)

Procedure:

Reactant Preparation: In a round-bottom flask, dissolve D-glucono-1,5-lactone in anhydrous

ethanol.

Addition of Hexylamine: While stirring, slowly add an equimolar amount of hexylamine to the

solution. The reaction is an exothermic nucleophilic attack by the hexylamine on the carbonyl

carbon of the lactone, leading to the opening of the lactone ring.[1]

Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Solvent Removal: After the reaction is complete, remove the ethanol using a rotary

evaporator.

Crystallization: Transfer the resulting crude product to a crystallization dish and allow it to

crystallize, potentially with the aid of a small amount of a suitable solvent.

Purification: Collect the crystals by vacuum filtration and wash them with cold diethyl ether to

remove any unreacted starting materials.

Drying: Dry the purified N-Hexyl-D-gluconamide crystals under vacuum.

Characterization: Confirm the identity and purity of the product using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 2: Preparation of N-Hexyl-D-gluconamide
Hydrogel
This protocol describes the formation of a hydrogel from the synthesized N-Hexyl-D-
gluconamide.
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Materials:

Synthesized N-Hexyl-D-gluconamide

Deionized water

Vial or other suitable container

Heating plate or water bath

Vortex mixer

Procedure:

Dispersion: Weigh the desired amount of N-Hexyl-D-gluconamide and add it to a vial

containing deionized water to achieve the target concentration (e.g., 1-5 wt%).

Dissolution: Gently heat the mixture while stirring or vortexing until the N-Hexyl-D-
gluconamide is completely dissolved. The temperature should be raised above the gel-sol

transition temperature.[1]

Gelation: Allow the clear solution to cool to room temperature undisturbed. The hydrogel will

form as the solution cools and the N-Hexyl-D-gluconamide molecules self-assemble into a

fibrous network.[1]

Equilibration: Store the hydrogel at a constant temperature for a period to ensure the

gelation process is complete and the network is stable.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
Caption: Synthesis of N-Hexyl-D-gluconamide.

Caption: N-Hexyl-D-gluconamide Hydrogel Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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